Cas no 681161-17-1 (N-(2-(Pyridin-4-yl)ethyl)isonicotinamide)

N-(2-(Pyridin-4-yl)ethyl)isonicotinamide structure
681161-17-1 structure
Product Name:N-(2-(Pyridin-4-yl)ethyl)isonicotinamide
CAS No:681161-17-1
MF:C13H13N3O
MW:227.261822462082
CID:840803
PubChem ID:71463995
Update Time:2025-04-19

N-(2-(Pyridin-4-yl)ethyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(Pyridin-4-yl)ethyl)isonicotinamide
    • 4-Pyridinecarboxamide, N-[2-(4-pyridinyl)ethyl]-
    • N-(2-pyridin-4-ylethyl)pyridine-4-carboxamide
    • SB80080
    • AKOS016012319
    • N-[2-(Pyridin-4-yl)ethyl]pyridine-4-carboxamide
    • DTXSID70855827
    • 681161-17-1
    • Inchi: 1S/C13H13N3O/c17-13(12-4-8-15-9-5-12)16-10-3-11-1-6-14-7-2-11/h1-2,4-9H,3,10H2,(H,16,17)
    • InChI Key: QCAGNJVYIBZABD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN=CC=1)NCCC1C=CN=CC=1

Computed Properties

  • Exact Mass: 227.10599
  • Monoisotopic Mass: 227.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 54.9Ų

Experimental Properties

  • PSA: 54.88

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